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Compound Name: 6-Hydroxy-4'-methoxyflavone
Cat. No.: B1634686
Get Quote
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Executive Summary & Operational Directive

Immediate Action Required: Do NOT dispose of 6-Hydroxy-4'-methoxyflavone via municipal
drainage, sink sinks, or general laboratory trash.[1]

While many flavonoids are naturally occurring, concentrated isolates of 6-Hydroxy-4'-
methoxyflavone possess lipophilic properties that pose risks to aquatic ecosystems and
potential bioaccumulation hazards.[1] All disposal must follow RCRA (Resource Conservation
and Recovery Act) guidelines for "Non-Halogenated Organic Solids" or "Hazardous Chemical
Waste," depending on your facility's specific generator status.

The Golden Rule: Treat this compound as an Aquatic Toxin (H411) and Irritant (H315/H319)
until final thermal destruction (incineration) is confirmed.[1]

Hazard Profile & Decision Logic

To ensure scientific integrity, we must understand why we dispose of it this way. This compound
is a methoxylated flavonoid.[1] Its structure—a benzopyrone ring substituted with hydroxyl and
methoxy groups—renders it stable and poorly soluble in water, but highly soluble in organic
solvents.
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Property Specification Disposal Implication

High thermal stability; requires

Chemical Nature Polyphenolic / Flavonoid ] o )
high-temp incineration.[1]
- Will precipitate in drains,
Water Solubility Very Low (< 1 mg/mL) ) )
causing clogs and leaching.
Bioaccumulates in aquatic
Lipophilicity High (LogP ~ 2.5 - 3.[1]5) organisms; Strict "No Drain"
policy.
Requires PPE (Nitrile gloves,
GHS Classification Warning (Irritant) eye protection) during

handling.[1]

Pre-Disposal Protocol: Assessment & Segregation

Before moving waste to central accumulation, you must segregate the material based on its
physical state. Mixing streams (e.g., solids with halogenated solvents) increases disposal costs
and chemical risks.

A. Personal Protective Equipment (PPE)[1][2]

o Respiratory: N95 or P100 particulate respirator if handling dry powder (prevent inhalation of
irritant dust).[1]

o Dermal: Nitrile gloves (0.11 mm minimum thickness).[1] Flavonoids can be absorbed

transdermally.[1]

e Ocular: Safety goggles (ANSI Z87.1).[1]

B. Waste Stream Identification

Use the following decision matrix to categorize your waste:
e Pure Solid / Desiccated Residue: Stream A (Solid Organic Waste).[1]

e Solvated (DMSO/Ethanol/Methanol): Stream B (Non-Halogenated Organic Liquid).
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e Solvated (Chloroform/DCM): Stream C (Halogenated Organic Liquid).

Step-by-Step Disposal Workflows

Stream A: Solid Waste (Powder, Filter Cakes,
Contaminated Wipes)

Goal: Thermal Destruction via Incineration.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated
solid waste drum.[1]

o Transfer: Transfer the solid 6-Hydroxy-4'-methoxyflavone using a chemically inert spatula.
Do not generate dust.[1][2][3][4][5]

o Decontamination: Wipe the spatula with an ethanol-soaked Kimwipe.[1] Place the Kimwipe
into the same solid waste container.

e Labeling: Apply a hazardous waste tag.
o Chemical Name: "6-Hydroxy-4'-methoxyflavone, solid"[1]
o Hazard Checkbox: [x] Toxic [X] Irritant[1][4]
o Constituents: 100% 6-Hydroxy-4'-methoxyflavone[1]

e Closure: Screw the lid tight. Do not leave open in the fume hood.[1]

Stream B & C: Liquid Waste (Mother Liquors, HPLC
Effluent)

Goal: Fuel Blending or Incineration.
e Assessment: Determine the primary solvent.[1]
o If DMSO, Methanol, Ethanol, Acetone:Non-Halogenated Waste.[1][6][7][8]

o If Dichloromethane, Chloroform:Halogenated Waste.[1][7]
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o Collection: Pour into the appropriate safety carboy (usually White/Safety Can for non-hal,
Red/Yellow for halogenated).

e Labeling:
o List the Solvent as the primary constituent (e.g., "99% Methanol").
o List "Trace 6-Hydroxy-4'-methoxyflavone" as a contaminant.[1]

o Note: Even trace amounts prevent this solvent from being recycled in standard clean
streams; it must be destroyed.[1]

Visualized Disposal Decision Tree

The following diagram illustrates the logical flow for categorizing and disposing of 6-Hydroxy-
4'-methoxyflavone waste.
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Figure 1: Operational workflow for segregating flavonoid waste streams to ensure regulatory
compliance and environmental safety.

Regulatory & Compliance Data (US/EU)
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When filling out waste manifests, use the following classifications. While 6-Hydroxy-4'-

methoxyflavone is not explicitly P-listed or U-listed under US EPA regulations, it defaults to

the following due to its organic nature and toxicity profile.

Regulatory Body

Classification Code

Description

US EPA (RCRA)

Not Listed (Default to

Generator Status)

Classify as "Non-Regulated
Organic Solid" unless mixed
with listed solvents (e.g., FO03
for Methanol).[1]

EU (EWC)

16 05 08*

Discarded organic chemicals
consisting of or containing

hazardous substances.[1]

DOT (Transport)

Not Regulated

Solid form is generally not
regulated for transport unless
bulk quantity implies

environmental hazard.[1]

Critical Note on "PBT": Flavonoids are often scrutinized under REACH (EU) for PBT
(Persistent, Bioaccumulative, Toxic) properties. Always err on the side of caution and assume

H411 (Toxic to aquatic life) applies.[9]

Emergency Spill Procedures

In the event of a laboratory spill (solid powder):

o Evacuate the immediate area if dust is airborne.[1][4]

o Don PPE: Nitrile gloves, goggles, and N95 mask.

» Containment: Cover the spill with a damp paper towel to prevent dust dispersion.[1]

e Cleanup:

o Sweep up the damp material carefully.[1]
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o Clean the surface with Ethanol (70%) or soap and water.[1] Flavonoids are difficult to
clean with water alone; alcohol facilitates removal.[1]

¢ Disposal: Place all cleanup materials into the Solid Organic Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxy-4-methoxyflavone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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